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Compound of Interest

Compound Name: Ethyl 4-(3-oxopropyl)benzoate

Cat. No.: B139144

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 4-(3-oxopropyl)benzoate,
including its chemical identity, physicochemical properties, a detailed synthesis protocol, and its
relevance in synthetic chemistry.

Chemical Identity and Nomenclature

Ethyl 4-(3-oxopropyl)benzoate is a bifunctional organic molecule containing both an ester
and an aldehyde functional group. This unique combination makes it a valuable intermediate in
the synthesis of more complex molecules.

IUPAC Name: ethyl 4-(3-oxopropyl)benzoate[1]

Synonyms:

3-(4-Carboethoxyphenyl)propanal

4-(3-Oxopropyl)benzoic acid ethyl ester

Benzoic acid, 4-(3-oxopropyl)-, ethyl ester

Ethyl 4-(2-formylethyl)benzoate

3-(4-Carboxyphenyl)-propionaldehyde ethyl ester
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e 4-(3-oxopropyl)benzoic acid ethyl ester
e Pemetrexed Impurity 10
o 3-(4-ethoxycarbonylphenyl)-1-propanal

Physicochemical Properties

The following table summarizes the key quantitative data for Ethyl 4-(3-oxopropyl)benzoate.

Property Value Source

Molecular Formula C12H1403 [2]

Molecular Weight 206.24 g/mol [2]

Exact Mass 206.094294304 Da [1]

CAS Number 151864-81-2

Topological Polar Surface Area  43.4 A2 [1]
InChl=1S/C12H1403/c1-2-15-

InChl 12(14)11-7-5-10(6-8-11)4-3-9-
13/h5-9H,2-4H2,1H3
CCOC(=0)C1=CC=C(C=C1)C

SMILES [1]

CC=0

Synthesis of Ethyl 4-(3-oxopropyl)benzoate: An
Experimental Protocol

The synthesis of Ethyl 4-(3-oxopropyl)benzoate can be achieved through the esterification of
4-(3-oxopropyl)benzoic acid. This reaction, known as Fischer esterification, involves the
reaction of a carboxylic acid with an alcohol in the presence of an acid catalyst.

Reaction:

4-(3-oxopropyl)benzoic acid + Ethanol = Ethyl 4-(3-oxopropyl)benzoate + Water
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Materials and Reagents:

e 4-(3-oxopropyl)benzoic acid

» Absolute ethanol (excess)

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (saturated)

e Anhydrous magnesium sulfate or sodium sulfate
o Diethyl ether or other suitable extraction solvent
e Round-bottom flask

» Reflux condenser

e Separatory funnel

» Rotary evaporator

o Standard glassware for extraction and drying
Procedure:

o Reaction Setup: In a round-bottom flask, dissolve 4-(3-oxopropyl)benzoic acid in an excess
of absolute ethanol.

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the
solution while stirring.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux for several hours.
The reaction progress can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

e Solvent Removal: Remove the excess ethanol using a rotary evaporator.
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o Extraction: Dissolve the residue in diethyl ether and transfer it to a separatory funnel. Wash
the organic layer with a saturated solution of sodium bicarbonate to neutralize the acidic
catalyst and any unreacted carboxylic acid. Then, wash with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the
crude Ethyl 4-(3-oxopropyl)benzoate.

 Purification: The crude product can be further purified by column chromatography on silica

gel if necessary.

Logical Workflow for Synthesis

The following diagram illustrates the logical steps involved in the synthesis and purification of
Ethyl 4-(3-oxopropyl)benzoate.
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Synthesis and Purification of Ethyl 4-(3-oxopropyl)benzoate
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Caption: A logical workflow for the synthesis of Ethyl 4-(3-oxopropyl)benzoate.
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Relevance in Research and Development

Ethyl 4-(3-oxopropyl)benzoate serves as a versatile building block in organic synthesis. Its
bifunctional nature allows for a range of chemical transformations. For instance, the aldehyde
group can undergo reactions such as Wittig reactions, reductive aminations, and aldol
condensations to introduce further complexity. The ethyl ester can be hydrolyzed to the
corresponding carboxylic acid or converted to other functional groups.

A derivative of this compound, Ethyl 4-(3-(2-(3-methylisoxazol-5-yl)ethoxy)propoxy)benzoate
(EMEB), has shown anti-rhinovirus activity, highlighting the potential of this chemical scaffold in
medicinal chemistry and drug discovery. The core structure of Ethyl 4-(3-oxopropyl)benzoate
can be a starting point for the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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